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A Comprehensive Technical Guide to Tillandsinone and Related Cycloartane Triterpenoids

from Tillandsia

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tillandsinone, a cycloartane

triterpenoid, and related compounds isolated from plants of the genus Tillandsia. The

information presented herein is intended for researchers, scientists, and professionals in the

field of drug development and natural product chemistry.

Introduction
The genus Tillandsia, commonly known as air plants, belongs to the Bromeliaceae family and

encompasses a diverse range of epiphytic species.[1] Phytochemical investigations into these

plants have revealed a variety of secondary metabolites, including a notable class of

compounds known as cycloartane triterpenoids. These molecules are characterized by a

distinctive tetracyclic triterpene skeleton with a cyclopropane ring.

A novel addition to this class of compounds is Tillandsinone, a (24S)-24-isopropenyl

cycloartanone. This guide will focus on the available information regarding Tillandsinone and

other related cycloartane derivatives isolated from Tillandsia species.

Tillandsinone: CAS Number and IUPAC Name
Initial searches for "Tillandsinone" did not yield a registered CAS number or a standardized

IUPAC name, suggesting its novelty and limited documentation in major chemical databases.
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However, a specific phytochemical study has identified and named this compound.

A study on the chemical constituents of Tillandsia fasciculata led to the isolation of a new

cycloartane triterpenoid named tillandsinone.[2]

Further investigation of the primary literature is required to ascertain the full structural details

necessary for assigning a definitive IUPAC name and for the compound to be registered and

assigned a CAS number.

Physicochemical Data
Quantitative data for Tillandsinone is not readily available in public databases. The primary

source of information would be the original research paper describing its isolation and

characterization. This section will be updated as more data becomes available.

Related Cycloartane Derivatives from Tillandsia
Research on Tillandsia usneoides has led to the isolation and characterization of 26

cycloartane derivatives.[1][2] These compounds exhibit a range of structural modifications to

the fundamental cycloartane skeleton. A selection of these novel compounds is presented in

the table below.
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Compound Name Chemical Formula Key Structural Features

(22E)-25,26,27-trisnor-3-

oxocycloart-22-en-24-al
Not specified

Trisnor-cycloartane, C-3 oxo

group, C-22 double bond, C-24

aldehyde

(24E)-3-oxocycloart-24-en-26-

al
Not specified

C-3 oxo group, C-24 double

bond, C-26 aldehyde

24-hydroxycycloart-25-en-3-

one
Not specified

C-24 hydroxyl group, C-25

double bond, C-3 oxo group

(23E)-25-methoxycycloart-23-

en-3-one
Not specified

C-25 methoxy group, C-23

double bond, C-3 oxo group

(23E)-25-hydroperoxycycloart-

23-en-3-one
Not specified

C-25 hydroperoxy group, C-23

double bond, C-3 oxo group

25,26,27-trisnor-24-

hydroxycycloartan-3-one
Not specified

Trisnor-cycloartane, C-24

hydroxyl group, C-3 oxo group

methyl (24E)-26-carboxy-3,4-

seco-cycloart-4(29),24-dien-3-

oate

Not specified

Seco-cycloartane, C-26

carboxylic acid methyl ester,

two double bonds

methyl (23E)-25-hydroxy-3,4-

seco-cycloart-23-en-3-oate
Not specified

Seco-cycloartane, C-25

hydroxyl group, C-23 double

bond

methyl (23E)-25-methoxy-3,4-

seco-cycloart-23-en-3-oate
Not specified

Seco-cycloartane, C-25

methoxy group, C-23 double

bond

methyl 24-hydroxy-3,4-seco-

cycloart-25-en-3-oate
Not specified

Seco-cycloartane, C-24

hydroxyl group, C-25 double

bond

Table 1: Novel cycloartane derivatives isolated from Tillandsia usneoides.[1][2]
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Detailed experimental protocols for the isolation and characterization of Tillandsinone and

related compounds would be found in the original scientific publications. A generalized

workflow for the phytochemical investigation of Tillandsia species is outlined below.
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Caption: Generalized workflow for the isolation and identification of phytochemicals from

Tillandsia species.

Signaling Pathways and Biological Activity
The biological activity and potential signaling pathway interactions of Tillandsinone have not

yet been reported in the scientific literature. However, other cycloartane triterpenes isolated

from various plant sources have demonstrated a wide range of biological activities, including

cytotoxic, anti-inflammatory, and antitumor effects.[3][4] This suggests that Tillandsinone and

its related compounds from Tillandsia may also possess interesting pharmacological properties

worthy of investigation.

The logical progression for future research on Tillandsinone would involve screening for

various biological activities, followed by mechanistic studies to elucidate its mode of action and

identify any interacting signaling pathways.

Tillandsinone Biological Activity
Screening Hit Identification Mechanism of Action

Studies
Signaling Pathway

Elucidation

Click to download full resolution via product page

Caption: Logical research progression for investigating the biological properties of

Tillandsinone.

Conclusion
Tillandsinone is a recently identified cycloartane triterpenoid from Tillandsia fasciculata. While

information regarding its specific properties is currently limited to its initial discovery, the

broader class of cycloartane triterpenes is known for its diverse biological activities. This

technical guide serves as a foundational resource, summarizing the current knowledge and

outlining future directions for the scientific exploration of Tillandsinone and related compounds

from the Tillandsia genus. Further research is warranted to fully characterize these natural

products and evaluate their potential for applications in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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